N-(4-chlorobenzyl)-1-methyl-4-piperidinamine
Cat. No. B5076403
M. Wt: 238.75 g/mol
InChI Key: KYLUHXDDGXUFFY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09296694B2
Procedure details
1-Methyl-4-piperidone (566 mg, 5.0 mmol) was dissolved in 10 ml methanol and placed in 100 ml flask. 4-Chlorobenzylamine (708 mg, 5.0 mmol) was added. Mixture was stirred and Acetic acid (˜0.75 ml) was added until pH˜5. NaCNBH3 (628 mg, 10 mmol) was slowly added. Gas evolution observed. After magnetic stirring for 16 hrs methanol was partly removed on Rotavapor (40° C.). Dichloromethane, 2M NaOH and water were added until pH˜10. Phases were separated and aq. phase was then re-extracted with dichloromethane. Combined organic phases were dried over MgSO4. Concentration on Rotavapor (40° C.) yielded 1.14 g crude 47AKU-27. TLC (10% methanol in dichloromethane): Rf=0.3. HPLC-MS (Method A): M+=239.1 (MS (%)=96).
Identifiers
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REACTION_CXSMILES
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[CH3:1][N:2]1[CH2:7][CH2:6][C:5](=O)[CH2:4][CH2:3]1.[Cl:9][C:10]1[CH:17]=[CH:16][C:13]([CH2:14][NH2:15])=[CH:12][CH:11]=1.C(O)(=O)C.[BH3-]C#N.[Na+]>CO.ClCCl>[Cl:9][C:10]1[CH:17]=[CH:16][C:13]([CH2:14][NH:15][CH:5]2[CH2:6][CH2:7][N:2]([CH3:1])[CH2:3][CH2:4]2)=[CH:12][CH:11]=1 |f:3.4|
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Inputs
Step One
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Name
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|
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Quantity
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566 mg
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Type
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reactant
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Smiles
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CN1CCC(CC1)=O
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Name
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Quantity
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10 mL
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Type
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solvent
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Smiles
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CO
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Step Two
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Name
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Quantity
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708 mg
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Type
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reactant
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Smiles
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ClC1=CC=C(CN)C=C1
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Step Three
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Name
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Quantity
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0.75 mL
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Type
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reactant
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Smiles
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C(C)(=O)O
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Step Four
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Name
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Quantity
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628 mg
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Type
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reactant
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Smiles
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[BH3-]C#N.[Na+]
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Step Five
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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ClCCl
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Step Six
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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CO
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Step Seven
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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CO
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Conditions
Stirring
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Type
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CUSTOM
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Details
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Mixture was stirred
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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placed in 100 ml flask
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CUSTOM
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Type
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CUSTOM
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Details
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was partly removed on Rotavapor (40° C.)
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ADDITION
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Type
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ADDITION
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Details
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Dichloromethane, 2M NaOH and water were added until pH˜10
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CUSTOM
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Type
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CUSTOM
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Details
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Phases were separated
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EXTRACTION
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Type
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EXTRACTION
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Details
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aq. phase was then re-extracted with dichloromethane
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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Combined organic phases were dried over MgSO4
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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Concentration on Rotavapor (40° C.)
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CUSTOM
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Type
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CUSTOM
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Details
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yielded 1.14 g crude 47AKU-27
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Outcomes
Product
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Name
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Type
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Smiles
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ClC1=CC=C(CNC2CCN(CC2)C)C=C1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
